Methyl mycophenolate Methyl mycophenolate
Brand Name: Vulcanchem
CAS No.: 31858-66-9
VCID: VC20766116
InChI: InChI=1S/C18H22O6/c1-10(6-8-14(19)22-3)5-7-12-16(20)15-13(9-24-18(15)21)11(2)17(12)23-4/h5,20H,6-9H2,1-4H3/b10-5+
SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)O
Molecular Formula: C18H22O6
Molecular Weight: 334.4 g/mol

Methyl mycophenolate

CAS No.: 31858-66-9

Cat. No.: VC20766116

Molecular Formula: C18H22O6

Molecular Weight: 334.4 g/mol

* For research use only. Not for human or veterinary use.

Methyl mycophenolate - 31858-66-9

Specification

CAS No. 31858-66-9
Molecular Formula C18H22O6
Molecular Weight 334.4 g/mol
IUPAC Name methyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate
Standard InChI InChI=1S/C18H22O6/c1-10(6-8-14(19)22-3)5-7-12-16(20)15-13(9-24-18(15)21)11(2)17(12)23-4/h5,20H,6-9H2,1-4H3/b10-5+
Standard InChI Key ZPXRQFLATDNYSS-BJMVGYQFSA-N
Isomeric SMILES CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCC(=O)OC)O
SMILES CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)O
Canonical SMILES CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)O

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